Cas no 1804598-34-2 (3-(Aminomethyl)-2-bromo-5-chloro-4-(trifluoromethoxy)pyridine)

• Product Name: 3-(Aminomethyl)-2-bromo-5-chloro-4-(trifluoromethoxy)pyridine
• CAS No: 1804598-34-2
• MF: C₇H₅BrClF₃N₂O
• MW: 305.479610204697
• CID: 4930030
• Update Time: 2025-10-15

3-(Aminomethyl)-2-bromo-5-chloro-4-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-2-bromo-5-chloro-4-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H5BrClF3N2O/c8-6-3(1-13)5(4(9)2-14-6)15-7(10,11)12/h2H,1,13H2
• InChI Key： STRJIJWOXAYTRO-UHFFFAOYSA-N
• SMILES： BrC1C(CN)=C(C(=CN=1)Cl)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 219
• XLogP3: 2.5
• Topological Polar Surface Area: 48.1

Additional information on 3-(Aminomethyl)-2-bromo-5-chloro-4-(trifluoromethoxy)pyridine

Introduction to 3-(Aminomethyl)-2-bromo-5-chloro-4-(trifluoromethoxy)pyridine (CAS No. 1804598-34-2) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

3-(Aminomethyl)-2-bromo-5-chloro-4-(trifluoromethoxy)pyridine, identified by its CAS number 1804598-34-2, is a structurally complex heterocyclic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its versatile pharmacophoric features. The compound’s pyridine core is functionalized with an aminomethyl side chain, a bromo substituent at the 2-position, a chloro group at the 5-position, and a trifluoromethoxy moiety at the 4-position. This unique arrangement of substituents endows the molecule with distinct chemical and biological properties, making it a valuable scaffold for the development of novel therapeutic agents.

The aminomethyl group serves as a key pharmacophore, enabling the formation of stable bioconjugates through amide or urea linkages with various biomolecules, including peptides, proteins, and nucleic acids. This property has been exploited in the design of targeted drug delivery systems and biologics. Additionally, the presence of halogen atoms, particularly the bromo and chloro groups, facilitates further chemical modifications via cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are widely employed in medicinal chemistry to introduce aryl or heteroaryl groups into complex molecular frameworks, enhancing binding affinity and selectivity.

The trifluoromethoxy group is another critical feature of this compound, contributing to its lipophilicity and metabolic stability. Trifluoromethoxy-substituted compounds are known to exhibit improved pharmacokinetic profiles due to their resistance to enzymatic degradation. This characteristic has been leveraged in the development of small-molecule inhibitors targeting enzymes involved in cancer metabolism, such as mTOR kinases and IDH enzymes. Recent studies have demonstrated that trifluoromethoxy pyridines can act as potent scaffolds for kinase inhibitors, offering promising leads for next-generation anticancer therapies.

In recent years, 3-(Aminomethyl)-2-bromo-5-chloro-4-(trifluoromethoxy)pyridine has been explored in the context of drug discovery for various therapeutic indications. For instance, its structural motif has been incorporated into molecules targeting bacterial resistance mechanisms. The pyridine scaffold is particularly relevant in antibiotics development, where it serves as a core structure for binding bacterial enzymes such as DNA gyrase and topoisomerases. The combination of halogenated substituents enhances binding interactions with these targets, leading to increased efficacy against resistant strains.

Moreover, this compound has shown potential in the field of immunotherapy. The aminomethyl group allows for facile conjugation with immunostimulatory molecules or tumor-associated antigens, enabling the development of novel immunocytokines or bispecific antibodies. Such conjugates have been investigated in preclinical studies for their ability to modulate immune responses against cancer cells. The halogenated pyridine core also provides opportunities for further derivatization using transition-metal catalysis, enabling the introduction of diverse functional groups that can fine-tune biological activity.

Advances in computational chemistry have further enhanced the utility of 3-(Aminomethyl)-2-bromo-5-chloro-4-(trifluoromethoxy)pyridine as a drug discovery scaffold. Molecular docking studies have revealed its high affinity for various protein targets, including transcription factors and G protein-coupled receptors (GPCRs). These studies have identified key interactions between the halogenated substituents and polar residues in the binding pockets of target proteins, providing insights into structure-activity relationships (SAR). Such data have guided medicinal chemists in optimizing analogs with improved potency and selectivity.

The synthesis of this compound has also been refined through modern methodologies to improve yield and scalability. Transition-metal-catalyzed cross-coupling reactions are now routinely employed to construct the pyridine core with high precision. Additionally, flow chemistry techniques have enabled continuous production processes for halogenated pyridines under controlled conditions. These advancements have reduced synthetic bottlenecks and facilitated access to libraries of derivatives for high-throughput screening (HTS).

In conclusion,3-(Aminomethyl)-2-bromo-5-chloro-4-(trifluoromethoxy)pyridine (CAS No. 1804598-34-2) represents a structurally intriguing molecule with broad applications in chemical biology and medicinal chemistry. Its unique combination of pharmacophoric features—namely the aminomethyl, bromo, chloro, and trifluoromethoxy substituents—makes it an attractive scaffold for developing novel therapeutics across multiple disease areas. Ongoing research continues to uncover new applications for this compound, underscoring its significance in modern drug discovery efforts.